Cas no 946382-90-7 (N'-(2-ethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(2-ethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 946382-90-7
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 6545378
• Update Time: 2025-11-01

N'-(2-ethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-ethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• N'-(2-ethoxyphenyl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide

• Inchi： 1S/C19H29N3O3/c1-4-25-17-8-6-5-7-16(17)21-19(24)18(23)20-13-15-9-11-22(12-10-15)14(2)3/h5-8,14-15H,4,9-13H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key： MCBLYNHGIGOPGB-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C)C)CC1)(=O)C(NC1=CC=CC=C1OCC)=O

Additional information on N'-(2-ethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide

Comprehensive Overview of N'-(2-ethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 946382-90-7)

The compound N'-(2-ethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 946382-90-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an ethoxyphenyl moiety, a propan-2-yl-substituted piperidine, and an ethanediamide backbone. These features contribute to its potential applications in pharmaceutical research, material science, and chemical synthesis. Researchers are increasingly interested in this compound due to its modular design, which allows for tailored modifications to enhance solubility, bioavailability, or binding affinity in drug discovery projects.

In recent years, the demand for structurally diverse compounds like N'-(2-ethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide has surged, driven by advancements in high-throughput screening and computational chemistry. Scientists frequently search for keywords such as "piperidine derivatives in drug design" or "ethanediamide applications," reflecting the growing intersection of synthetic chemistry and biomedical innovation. This compound’s CAS No. 946382-90-7 serves as a critical identifier in patent literature and regulatory databases, ensuring precise tracking in industrial and academic settings.

From a synthetic perspective, the incorporation of a propan-2-yl group on the piperidine ring introduces steric effects that may influence conformational stability. Meanwhile, the 2-ethoxyphenyl segment offers potential for π-stacking interactions, a feature often exploited in kinase inhibitor development. Such attributes align with trending topics like "small molecule therapeutics" and "fragment-based drug discovery," which dominate current scientific discourse. Analytical techniques such as NMR spectroscopy and LC-MS are typically employed to characterize this compound, ensuring purity and structural integrity for downstream applications.

Beyond pharmaceuticals, N'-(2-ethoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide may find utility in agrochemical research, where its scaffold could serve as a precursor for novel crop protection agents. Searches for "piperidine-based agrochemicals" or "amide functional group in pesticides" underscore this niche interest. The compound’s ethanediamide linker also presents opportunities in polymer science, particularly in designing biodegradable materials—a hot topic amid global sustainability initiatives.

Regulatory and safety profiles of CAS No. 946382-90-7 are meticulously documented, with emphasis on non-hazardous handling under standard laboratory conditions. This aligns with industry priorities such as "green chemistry principles" and "lab safety compliance," frequently queried by professionals. As research evolves, this compound’s versatility positions it as a valuable candidate for interdisciplinary innovation, bridging gaps between synthetic organic chemistry and applied life sciences.